Cas no 1333319-53-1 (benzyl N-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylcarbamate)

benzyl N-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylcarbamate structure
1333319-53-1 structure
Product Name:benzyl N-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylcarbamate
CAS No:1333319-53-1
MF:C19H23BN2O4
MW:354.207925081253
CID:1030113
PubChem ID:71304131
Update Time:2025-04-20

benzyl N-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Benzyl (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate
    • benzyl N-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]carbamate
    • benzyl N-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylcarbamate
    • EN300-12578768
    • CS-0175011
    • 1333319-53-1
    • Benzyl(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl)carbamate
    • benzyl 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylcarbamate
    • DTXSID30745194
    • benzyl N-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]carbamate
    • Benzyl [4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]carbamate
    • Inchi: 1S/C19H23BN2O4/c1-18(2)19(3,4)26-20(25-18)15-10-11-21-16(12-15)22-17(23)24-13-14-8-6-5-7-9-14/h5-12H,13H2,1-4H3,(H,21,22,23)
    • InChI Key: PKHYDIRMFMDPLN-UHFFFAOYSA-N
    • SMILES: O1B(C2C=CN=C(C=2)NC(=O)OCC2C=CC=CC=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 354.1750874g/mol
  • Monoisotopic Mass: 354.1750874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 478
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.7Ų

benzyl N-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ylcarbamate Pricemore >>

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